4-Methylcyclohexyl ethyl ketone
Description
4-Methylcyclohexyl ethyl ketone (hypothetical structure: C₉H₁₆O) is a cyclic ketone featuring a methyl-substituted cyclohexane ring and an ethyl ketone group. Cyclic ketones are valued in industrial and fragrance applications due to their stability and solubility in organic solvents .
Properties
Molecular Formula |
C10H18O |
|---|---|
Molecular Weight |
154.25 g/mol |
IUPAC Name |
1-(4-methylcyclohexyl)propan-1-one |
InChI |
InChI=1S/C10H18O/c1-3-10(11)9-6-4-8(2)5-7-9/h8-9H,3-7H2,1-2H3 |
InChI Key |
UAYNQGANCONQDQ-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=O)C1CCC(CC1)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues
(a) Cyclohexyl Methyl Ketone (C₈H₁₄O)
- Structure : A cyclohexane ring with a methyl ketone group.
- Molecular Weight : 126.2 g/mol .
- Key Differences : Lacks the 4-methyl substitution on the cyclohexane ring present in the target compound.
(b) 4-Acetylcyclohexene (C₈H₁₂O)
(c) Methyl Isobutyl Ketone (MIBK, C₆H₁₂O)
- Structure : A branched-chain ketone (4-methylpentan-2-one) .
- Boiling Point : 116–117°C .
- Key Differences : Acyclic structure results in lower viscosity and higher volatility compared to cyclic ketones .
Physical and Chemical Properties
*Estimated values based on structural analogs.
Key Observations :
- Boiling Points : Cyclic ketones generally exhibit higher boiling points than acyclic analogs (e.g., MIBK vs. cyclohexyl methyl ketone) due to increased surface area and intermolecular interactions .
- Solubility : The ethyl group in this compound likely reduces water solubility compared to methyl ketones .
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